Cas no 1105213-98-6 (N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)-3-[(4-chlorophenyl)-methylsulfamoyl]thiophene-2-carboxamide
- N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
-
- Inchi: 1S/C18H14BrClN2O3S2/c1-22(15-8-4-13(20)5-9-15)27(24,25)16-10-11-26-17(16)18(23)21-14-6-2-12(19)3-7-14/h2-11H,1H3,(H,21,23)
- InChI Key: ULMAKPCDPXOVCW-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=C(Br)C=C2)=O)SC=CC=1S(N(C1=CC=C(Cl)C=C1)C)(=O)=O
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-6415-2μmol |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-5μmol |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-10μmol |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-20μmol |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-1mg |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-2mg |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-3mg |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-4mg |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-5mg |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-6415-10mg |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide |
1105213-98-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
Introduction to N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1105213-98-6)
N-(4-bromophenyl)-3-[(4-chlorophenyl(methyl)sulfamoyl)]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1105213-98-6, represents a promising candidate for further exploration in drug development, particularly due to its unique structural features and potential biological activities.
The molecular structure of this compound encompasses several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a thiophene ring, which is a heterocyclic aromatic ring containing sulfur, is a notable feature. Thiophene derivatives are widely recognized for their diverse pharmacological properties and have been extensively studied for their applications in treating various diseases, including cancer, infectious diseases, and neurological disorders.
One of the most striking aspects of N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is the combination of bromine and chlorine substituents on the phenyl rings. These halogen atoms are known to enhance the binding affinity of the compound to biological targets, making it an attractive scaffold for drug design. The methylsulfamoyl group further contributes to the compound's pharmacological potential by providing a site for hydrogen bonding and other interactions with biological molecules.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have suggested that N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary computational studies have indicated that this compound could potentially interfere with the activity of kinases, which are critical targets in cancer therapy.
In addition to its potential as an anti-cancer agent, this compound has also shown promise in other therapeutic areas. Research has indicated that it may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. The ability of the thiophene ring to modulate immune responses has been well-documented, and the specific substitution pattern in this compound may enhance its efficacy in this context.
The synthesis of N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of these techniques not only improves the synthetic route but also allows for the introduction of various functional groups with high precision.
The pharmacokinetic properties of this compound are another area of interest. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies have suggested that N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential therapeutic agent.
Furthermore, the compound's potential toxicity profile has been evaluated through in vitro assays. These studies have shown that it exhibits low toxicity at therapeutic concentrations, suggesting that it may be well-tolerated by patients. However, further studies are needed to fully assess its safety profile before it can be considered for clinical use.
The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is a prime example of how interdisciplinary research can lead to significant breakthroughs in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology, researchers can accelerate the process of identifying new therapeutic agents.
The future prospects for N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide are promising. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, exploring its potential in combination therapies could lead to more effective treatment strategies for various diseases.
In conclusion, N-(4-bromophenyl)-3-[(4-chlorophenyl(methyl)sulfamoyl)]thiophene-2-carboxamide (CAS No. 1105213-98-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research and development in drug discovery.
1105213-98-6 (N-(4-bromophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)